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Compound of Interest

Compound Name: SKF 81297 hydrobromide

Cat. No.: B151075 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, personal protective equipment (PPE), and disposal of SKF 81297
hydrobromide, a potent and selective dopamine D1 receptor agonist.

SKF 81297 hydrobromide is a chemical compound utilized in scientific research.[1][2][3][4]

Due to its biological activity and potential hazards, stringent safety protocols are imperative to

ensure the well-being of laboratory personnel and the integrity of experimental outcomes. This

guide provides essential, immediate safety and logistical information, including operational and

disposal plans.

Hazard Identification and Immediate Precautions
SKF 81297 hydrobromide is considered a hazardous substance.[5] It can cause irritation to

the eyes, respiratory system, and skin.[5] Direct contact with the skin may lead to inflammation,

and any pre-existing dermatitis could be exacerbated.[5] It is crucial to prevent the substance

from entering the bloodstream through cuts, abrasions, or other wounds, as this may lead to

systemic harmful effects.[5] Inhalation of the dust can irritate the respiratory tract and may

cause further damage to the lungs, particularly in individuals with impaired respiratory function.

[5]

In case of exposure:

Eyes: Immediately flush with fresh running water for at least 15 minutes, holding the eyelids

open. Seek medical attention if pain or irritation persists.[5]
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Skin: Remove all contaminated clothing and flush the affected skin and hair with running

water and soap.[5] Seek medical attention if irritation develops.[5]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Personal Protective Equipment (PPE) for Handling
SKF 81297 Hydrobromide
A comprehensive approach to personal protective equipment is mandatory when handling SKF
81297 hydrobromide. The following table summarizes the required PPE for various laboratory

operations involving this compound.
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Body Part Required PPE Specifications and Rationale

Hands
Double-gloving with nitrile

gloves

Provides a robust barrier

against skin contact. The outer

glove should be removed and

disposed of immediately upon

contamination.

Eyes/Face

ANSI Z87.1-compliant safety

glasses with side shields or

chemical splash goggles. A

face shield is required when

there is a splash hazard.

Protects against accidental

splashes, aerosols, and dust

particles. Goggles provide a

seal around the eyes for

enhanced protection. A face

shield offers broader facial

protection.[6][7]

Respiratory
NIOSH-approved N95 or

higher-level respirator

Essential when handling the

powdered form of the

compound to prevent

inhalation of dust particles.[5]

A full-face respirator may be

necessary for operations with a

high potential for aerosol

generation.[7]

Body Fully-buttoned laboratory coat

Protects skin and personal

clothing from contamination.

Should be regularly laundered

separately from other clothing.

[5]

Feet Closed-toe shoes
Prevents injury from spills and

dropped objects.[6]

Experimental Workflow for Safe Handling and
Disposal
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The following diagram illustrates the standard operating procedure for the safe handling and

disposal of SKF 81297 hydrobromide in a laboratory setting. Adherence to this workflow is

critical to minimize exposure risk.
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Safe handling and disposal workflow for SKF 81297 hydrobromide.
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Detailed Experimental Protocols
1. Preparation and Weighing:

Don Personal Protective Equipment (PPE): Before entering the designated handling area,

put on all required PPE as detailed in the table above. This includes double nitrile gloves, a

lab coat, safety glasses or goggles, and a respirator.

Prepare the Work Area: Ensure the work area, preferably a chemical fume hood or a

ventilated balance enclosure, is clean and uncluttered. Have all necessary materials and

equipment ready to minimize movement and potential for spills.

Weighing the Compound: Carefully weigh the required amount of SKF 81297 hydrobromide
powder within the ventilated enclosure to prevent the dispersion of dust. Use appropriate

weighing tools (e.g., spatulas, weighing paper).

2. Dissolution and Experimental Use:

Solvent Preparation: Prepare the desired solvent. SKF 81297 hydrobromide is soluble in

DMSO (up to 100 mM) and water with gentle warming (up to 10 mM).

Dissolution: Add the weighed compound to the solvent in a suitable container. If necessary,

gently warm the solution to aid dissolution. Avoid splashing.

Experimental Procedures: Conduct all experimental manipulations within a designated and

controlled area to prevent cross-contamination.

3. Cleanup and Disposal:

Decontamination: After completing the experimental work, decontaminate all surfaces and

equipment that may have come into contact with the compound using an appropriate

cleaning agent (e.g., 70% ethanol), followed by a thorough rinse with water.

Waste Disposal: Dispose of all contaminated materials, including pipette tips, tubes, and

gloves, in a clearly labeled hazardous waste container. Unused compound and solutions

should also be disposed of as hazardous chemical waste in accordance with institutional and

local regulations. Do not pour down the drain.
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Doffing PPE: Remove PPE in the correct order to avoid self-contamination: outer gloves,

face shield/goggles, lab coat, respirator, and finally inner gloves.

Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.[5]

By adhering to these safety protocols and operational guidelines, researchers can handle SKF
81297 hydrobromide with a high degree of safety, ensuring a secure laboratory environment

for all personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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